Cas no 109278-36-6 (7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-2,8-dihydroxy-6-methoxy-, (2R,3aS,12cS)- (9CI))

• Product Name: 7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-2,8-dihydroxy-6-methoxy-, (2R,3aS,12cS)- (9CI)
• CAS No: 109278-36-6
• MF: C₁₈H₁₄O₇
• MW: 342.299565792084
• CID: 196050
• PubChem ID: 5489399
• Update Time: 2025-04-19

7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-2,8-dihydroxy-6-methoxy-, (2R,3aS,12cS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-2,8-dihydroxy-6-methoxy-, (2R,3aS,12cS)- (9CI)
• 17-hydroxy-16,17-dihydrosterigmatocystin
• 1,2,3a,12c-Tetrahydro-2,8-dihydroxy-6-methoxy-7H-furo(3',2':4,5)furo(2,3-c)xanthen-7-one (2R-(2alpha,3abeta,12cbeta))-
• 17-Dhst
• 2,8-dihydroxy-6-methoxy-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-7-one
• 7H-Furo(3',2':4,5)furo(2,3-c)xanthen-7-one, 1,2,3a,12c-tetrahydro-2,8-dihydroxy-6-methoxy-, (2R-(2alpha,3abeta,12cbeta))-
• Hydroxydihydrosterigmatocystin
• 63324-97-0
• 109278-36-6
• CHEBI:185409
• 7H-Furo(3',2':4,5)furo(2,3-c)xanthen-7-one, 1,2,3a,12c-tetrahydro-2,8-dihydroxy-6-methoxy-
• 5,15-dihydroxy-11-methoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,9,11,14,16,18-hexaen-13-one
• DTXSID90911070
• Sterigmatocystin hemiacetal

• Inchi： 1S/C18H14O7/c1-22-10-6-11-13(7-5-12(20)25-18(7)24-11)17-15(10)16(21)14-8(19)3-2-4-9(14)23-17/h2-4,6-7,12,18-20H,5H2,1H3
• InChI Key： WRUJLZVXYZPNCL-UHFFFAOYSA-N
• SMILES： O1C(CC2C3C4=C(C(C5C(=CC=CC=5O4)O)=O)C(=CC=3OC12)OC)O

Computed Properties

• Exact Mass: 342.07392
• Monoisotopic Mass: 342.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4
• Exact Mass: 342.073953
• XLogP3: 2.6

Experimental Properties

• Density: 1.566
• Boiling Point: 616°Cat760mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.692
• PSA: 94.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Sterigmatocystins Sterigmatocystins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Sterigmatocystins